Cas no 1861075-55-9 (3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid
• CAS No: 1861075-55-9
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 6432097
• PubChem ID: 165962723
• Update Time: 2025-07-22

3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid
• EN300-1284621
• 1861075-55-9
• 3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid

• Inchi： 1S/C11H17N3O4S/c1-6-9(19-14-13-6)7(5-8(15)16)12-10(17)18-11(2,3)4/h7H,5H2,1-4H3,(H,12,17)(H,15,16)
• InChI Key： QNFMBNUJCQBRHW-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 130Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid

Research Brief on 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid (CAS: 1861075-55-9)

In recent years, the compound 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid (CAS: 1861075-55-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole scaffold and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential as a building block for the synthesis of novel bioactive compounds. The thiadiazole moiety, in particular, is known for its diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties, making this compound a valuable candidate for further exploration.

Recent studies have focused on the synthetic pathways and applications of 1861075-55-9 in drug discovery. One notable approach involves its use as an intermediate in the preparation of peptidomimetics and small-molecule inhibitors. Researchers have successfully incorporated this compound into larger molecular frameworks to enhance binding affinity and selectivity toward specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, highlighting its role in modulating enzyme activity with high precision.

The structural versatility of 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid allows for facile modifications, enabling the exploration of structure-activity relationships (SAR). Recent SAR studies have revealed that the 4-methyl-1,2,3-thiadiazol-5-yl group contributes significantly to the compound's metabolic stability and bioavailability. Additionally, the Boc-protected amino group provides a handle for further functionalization, facilitating the synthesis of derivatives with tailored pharmacological profiles. These findings underscore the compound's potential as a versatile scaffold in medicinal chemistry.

In addition to its synthetic utility, 1861075-55-9 has been investigated for its direct biological effects. Preliminary in vitro assays have indicated that the compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and identify potential molecular targets. These efforts are expected to provide valuable insights into the compound's therapeutic applications and guide future optimization efforts.

Despite its promising attributes, challenges remain in the development of 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid-based therapeutics. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed through systematic optimization. Recent advancements in computational chemistry and high-throughput screening are expected to accelerate this process, enabling the identification of optimal derivatives with improved drug-like properties. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable candidates.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid (CAS: 1861075-55-9) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable tool for the development of novel therapeutics. Ongoing research efforts are expected to further unravel its potential and pave the way for innovative applications in the treatment of various diseases. As the field progresses, this compound is likely to play an increasingly important role in the design of next-generation drugs.